Cas no 859775-25-0 (4-Bromophenylglyoxal hydrate)

4-Bromophenylglyoxal hydrate is a brominated aromatic α-dicarbonyl compound, commonly utilized as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include high reactivity as a glyoxal derivative, enabling efficient incorporation into heterocyclic frameworks and functionalized aromatic systems. The presence of the bromo substituent enhances its utility in cross-coupling reactions, such as Suzuki or Heck couplings, facilitating further derivatization. The hydrate form ensures improved stability and handling compared to anhydrous analogs. This compound is particularly valuable in the synthesis of bioactive molecules, fluorescent probes, and advanced materials, offering precise control over molecular architecture. Its consistent purity and well-defined reactivity make it a reliable choice for demanding synthetic applications.
4-Bromophenylglyoxal hydrate structure
4-Bromophenylglyoxal hydrate structure
Product Name:4-Bromophenylglyoxal hydrate
CAS No:859775-25-0
MF:C8H7BrO3
MW:231.043381929398
MDL:MFCD09260478
CID:1080382
Update Time:2025-06-07

4-Bromophenylglyoxal hydrate Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Bromophenyl)-2-oxoacetaldehyde hydrate
    • 4-Bromophenyl glyoxal hydrate
    • OR1594
    • 4-bromophenylglyoxal hydrate
    • p-bromophenylglyoxal hydrate
    • C8H5BrO2.H2O
    • AB49987
    • BC003636
    • ST2409326
    • AB0008747
    • 352B427
    • ETHANE, 1-(4-BROMOPHENYL)-2,2-DIHYDROXY-
    • Glyoxal, (p-bromophenyl)-, hydrate (3CI)
    • 4-Bromophenyllyoxal hydrate
    • 4-Bromophenylglyoxal hydrate
    • MDL： MFCD09260478
    • Inchi： 1S/C8H5BrO2.H2O/c9-7-3-1-6(2-4-7)8(11)5-10;/h1-5H;1H2
    • InChI Key： IOONPDHKLYFDML-UHFFFAOYSA-N
    • SMILES： C(=O)C(C1=CC=C(Br)C=C1)=O.[H]O[H]

Computed Properties

  • Exact Mass: 229.95800
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Topological Polar Surface Area: 35.1

Experimental Properties

  • Color/Form: No data avaiable
  • Density: No data available
  • Melting Point: No data available
  • Boiling Point: 340°C at 760 mmHg
  • Flash Point: No data available
  • PSA: 43.37000
  • LogP: 1.76640
  • Vapor Pressure: No data available

4-Bromophenylglyoxal hydrate Security Information

4-Bromophenylglyoxal hydrate Pricemore >>

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2-(4-Bromophenyl)-2-oxoacetaldehyde hydrate
 859775-25-0 95%
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 859775-25-0 95%
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2-(4-Bromophenyl)-2-oxoacetaldehyde hydrate
 859775-25-0 95%
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4-Bromophenylglyoxal hydrate Production Method

Production Method 1

99-90-1 99-90-1
859775-25-0 859775-25-0
Reaction Conditions
1.1 Reagents: Selenium dioxide Solvents: 1,4-Dioxane ,  Water ;  50 - 55 °C; 48 h, reflux
Reference
Kinetics of the reaction of arylethanediylidene-bis-dithiocarbazonoate Ni complexes with morpholine in benzene: Substituent and temperature effects
Shehata, Aziza K.; et al, International Journal of Chemical Kinetics, 2012, 44(1), 27-40

Production Method 2

99-90-1 99-90-1
859775-25-0 859775-25-0
Reaction Conditions
1.1 Reagents: Selenium dioxide Solvents: 1,4-Dioxane ,  Water ;  5 - 12 h, 120 °C
Reference
Ynonylation of Acyl Radicals by Electroinduced Homolysis of 4-Acyl-1,4-dihydropyridines
Luo, Xiaosheng; et al, Organic Letters, 2021, 23(13), 4960-4965

Production Method 3

99-90-1 99-90-1
859775-25-0 859775-25-0
Reaction Conditions
1.1 Reagents: Selenium dioxide Solvents: 1,4-Dioxane ,  Water ;  5 - 48 h, reflux
Reference
Photochemical C-H Hydroxyalkylation of Quinolines and Isoquinolines
Bieszczad, Bartosz ; et al, Angewandte Chemie, 2019, 58(47), 16878-16883

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